1-(3-Fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione

• IUPAC Name: (3-fluorophenyl)-[2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
• InChI: InChI=1S/C20H16F2N2OS/c21-15-8-6-13(7-9-15)17-19(26)24(20(23-17)10-1-2-11-20)18(25)14-4-3-5-16(22)12-14/h3-9,12H,1-2,10-11H2
• InChI Key: CHPFTDNRRWCADV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=S)N2C(=O)C3=CC(=CC=C3)F)C4=CC=C(C=C4)F
• Molecular Formula: C20H16F2N2OS
• Molecular Weight: 370.4 g/mol

Description

1-(3-Fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to possess several unique properties that make it an attractive target for further research. In

Scientific Research Applications

Synthesis of Fluorinated Compounds Fluorinated compounds have pivotal roles in various fields, including pharmaceuticals, agrochemicals, and materials science. Their unique properties, such as enhanced stability and bioavailability, make them highly desirable in drug development. A practical example is the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory drugs like flurbiprofen. This synthesis involves cross-coupling reactions and diazotization methods, highlighting the importance of fluorinated intermediates in the pharmaceutical industry (Qiu et al., 2009).

Biological Activity of Heterocyclic Systems The biological activity of heterocyclic systems, particularly those based on 1,3,4-thiadiazole, underscores the significance of fluorinated compounds in medicinal chemistry. These scaffolds exhibit a wide range of pharmacological potentials, including antimicrobial, anti-inflammatory, and antitumor activities. Such diversity in biological activities emphasizes the crucial role of fluorinated heterocycles in the discovery and development of new therapeutic agents (Lelyukh, 2019).

Environmental Impact and Biodegradation Research on the environmental impact of fluorinated chemicals, such as polyfluoroalkyl substances (PFAS), has gained momentum due to their persistence and potential health risks. Studies focusing on the microbial degradation of these compounds are essential for understanding their fate in the environment and developing strategies for remediation. This research area highlights the environmental implications of fluorinated compounds and the necessity for sustainable chemical practices (Liu & Avendaño, 2013).

Fluorinated Alternatives and Risk Assessment The transition to safer fluorinated alternatives for long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) is a critical area of research. Evaluating these alternatives involves assessing their environmental releases, persistence, and potential exposure risks to biota and humans. This area of study is crucial for informing regulatory policies and ensuring the safety of fluorinated chemicals in commercial and consumer products (Wang et al., 2013).